Cas no 2137519-16-3 (N-(2-aminocyclohexyl)cyclopropanesulfonamide hydrochloride)

• Product Name: N-(2-aminocyclohexyl)cyclopropanesulfonamide hydrochloride
• CAS No: 2137519-16-3
• MF: C₉H₁₉ClN₂O₂S
• MW: 254.777360200882
• CID: 6350354
• PubChem ID: 165849887
• Update Time: 2025-05-26

N-(2-aminocyclohexyl)cyclopropanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2137519-16-3
• N-(2-aminocyclohexyl)cyclopropanesulfonamide hydrochloride
• EN300-718476

• Inchi： 1S/C9H18N2O2S.ClH/c10-8-3-1-2-4-9(8)11-14(12,13)7-5-6-7;/h7-9,11H,1-6,10H2;1H
• InChI Key： IWJCMADBULVEGX-UHFFFAOYSA-N
• SMILES： Cl.S(C1CC1)(NC1CCCCC1N)(=O)=O

Computed Properties

• Exact Mass: 254.0855767g/mol
• Monoisotopic Mass: 254.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Additional information on N-(2-aminocyclohexyl)cyclopropanesulfonamide hydrochloride

Comprehensive Overview of N-(2-aminocyclohexyl)cyclopropanesulfonamide hydrochloride (CAS No. 2137519-16-3)

N-(2-aminocyclohexyl)cyclopropanesulfonamide hydrochloride (CAS No. 2137519-16-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, combining a cyclopropanesulfonamide moiety with a 2-aminocyclohexyl group, make it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold or GPCR modulator, aligning with current trends in targeted therapy development.

The compound's hydrochloride salt form enhances its solubility and stability, which are critical factors for bioavailability studies. In recent years, the demand for sulfonamide derivatives has surged due to their versatile pharmacological properties, including antimicrobial and anti-inflammatory effects. This aligns with growing public interest in novel antibiotic alternatives and precision medicine approaches, topics frequently searched in scientific databases and AI platforms.

From a synthetic chemistry perspective, N-(2-aminocyclohexyl)cyclopropanesulfonamide hydrochloride represents an interesting case study in stereoselective synthesis. The chiral cyclohexylamine component introduces important considerations for asymmetric catalysis, a hot topic in green chemistry circles. Many researchers searching for chiral building blocks or pharmaceutical intermediates have shown particular interest in this compound's synthetic pathways.

Analytical characterization of CAS 2137519-16-3 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the compound's complexity. The pharmaceutical industry's shift toward quality by design (QbD) principles has increased scrutiny of such characterization data, making this information highly relevant to current good manufacturing practice (cGMP) discussions.

In metabolic studies, the cyclopropane ring system presents interesting stability characteristics against cytochrome P450 enzymes, a feature that drug developers frequently investigate when optimizing drug half-life. This connects to broader patient concerns about medication dosing frequency and treatment adherence, common search terms in healthcare forums.

The compound's structure-activity relationship (SAR) profile continues to be explored in academic and industrial labs, particularly for CNS-targeting therapeutics. With rising global attention on neurodegenerative diseases and mental health treatments, this research direction resonates with both scientific and general audiences. Computational chemists have shown growing interest in using molecular docking simulations to predict this molecule's interactions with various biological targets.

From a regulatory standpoint, proper handling and documentation of N-(2-aminocyclohexyl)cyclopropanesulfonamide hydrochloride follows standard laboratory safety protocols. While not classified as hazardous under normal conditions, researchers emphasize proper chemical storage practices and waste disposal procedures - operational aspects that quality-focused laboratories frequently search for guidance on.

The commercial availability of CAS 2137519-16-3 through specialty chemical suppliers has facilitated its adoption in diverse research programs. Procurement specialists often search for high-purity research chemicals with comprehensive certificates of analysis, making quality documentation an important aspect of this compound's market presence.

Looking forward, the scientific community anticipates expanded applications of N-(2-aminocyclohexyl)cyclopropanesulfonamide hydrochloride in fragment-based drug discovery. Its balanced molecular weight and lipophilicity parameters make it suitable for hit-to-lead optimization programs, a trending topic in drug development conferences and publications.

For researchers investigating structure-based drug design, this compound offers valuable insights into conformational restriction strategies. The cyclopropane sulfonamide group's effects on protein-ligand binding kinetics represent an active area of study, particularly for targets requiring allosteric modulation - concepts increasingly searched in computational biology platforms.

In formulation science, the hydrochloride salt form of this compound presents interesting case studies in salt selection strategies, a critical step in preclinical development. Pharmaceutical scientists frequently search for data on pharmaceutical salts and their impact on drug delivery systems, making this aspect particularly relevant.

The environmental fate of N-(2-aminocyclohexyl)cyclopropanesulfonamide hydrochloride has also become a research focus, aligning with growing concerns about green chemistry and sustainable pharmaceuticals. Its biodegradation profile and potential ecotoxicological effects are subjects of ongoing investigation, addressing questions commonly raised in environmental health discussions.